Cas no 30741-06-1 (2(3H)-Benzoxazolone,3-ethyl-)

• Product name: 2(3H)-Benzoxazolone,3-ethyl-
• CAS No: 30741-06-1
• MF: C₉H₉NO₂
• MW: 163.17326
• CID: 315266
• PubChem ID: 35453

2(3H)-Benzoxazolone,3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,3-ethyl-
• 3-ethyl-1,3-benzoxazol-2-one
• 2-Benzoxazolinone, 3-ethyl-
• 3-ethyl-1,3-benzoxazol-2(3H)-one
• 3-Ethyl-2-benzoxazolinone
• 3-Ethyl-2-benzoxazolone
• 3-Ethylbenzoxazol-2(3H)-one
• BRN 0006473
• N-Ethylbenzoxazolone
• SCHEMBL904819
• 3-Ethyl-2(3H)-benzoxazolone
• 27D5NFJ29N
• 2(3H)-Benzoxazolone, 3-ethyl-
• NS00050878
• EINECS 250-319-6
• DTXSID8067571
• MFCD01664184
• 30741-06-1
• 3-ethylbenzoxazolinone
• AKOS002700140

• Inchi： InChI=1S/C9H9NO2/c1-2-10-7-5-3-4-6-8(7)12-9(10)11/h3-6H,2H2,1H3
• InChI Key： CQEWMIYTLWJAAY-UHFFFAOYSA-N
• SMILES： C(N1C2C=CC=CC=2OC1=O)C

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.211
• Boiling Point: 254.2°Cat760mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.564
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones